Cas no 1017779-24-6 (5-Methyl-2-(trifluoromethyl)cinnamic acid)

• Product Name: 5-Methyl-2-(trifluoromethyl)cinnamic acid
• CAS No: 1017779-24-6
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• MDL: MFCD09832354
• CID: 3165605
• PubChem ID: 46737671
• Update Time: 2025-06-07

5-Methyl-2-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(trifluoromethyl)cinnamic acid
• (2E)-3-[5-methyl-2-(trifluoromethyl)phenyl]prop-2-enoic acid
• (E)-3-(5-methyl-2-(trifluoromethyl)phenyl)acrylic acid
• CS-0439849
• (E)-3-[5-methyl-2-(trifluoromethyl)phenyl]prop-2-enoic acid
• 1017779-24-6
• 5-METHYL-2-(TRIFLUOROMETHYL)CINNAMICACID
• AKOS015956715
• JS-4758
• MFCD09832354

• MDL： MFCD09832354
• Inchi： 1S/C11H9F3O2/c1-7-2-4-9(11(12,13)14)8(6-7)3-5-10(15)16/h2-6H,1H3,(H,15,16)/b5-3+
• InChI Key： OANDCFLMGKPCCR-HWKANZROSA-N
• SMILES： FC(C1C=CC(C)=CC=1/C=C/C(=O)O)(F)F

Computed Properties

• Exact Mass: 230.05546401Da
• Monoisotopic Mass: 230.05546401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-Methyl-2-(trifluoromethyl)cinnamic acid

5-Methyl-2-(trifluoromethyl)cinnamic acid (CAS No. 1017779-24-6): A Comprehensive Overview

5-Methyl-2-(trifluoromethyl)cinnamic acid (CAS No. 1017779-24-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This article provides a detailed overview of the compound, including its chemical structure, physical properties, synthesis methods, and its applications in various scientific and industrial contexts.

Chemical Structure and Physical Properties

5-Methyl-2-(trifluoromethyl)cinnamic acid is a substituted cinnamic acid with a unique combination of functional groups. The molecule features a cinnamic acid backbone with a methyl group at the 5-position and a trifluoromethyl group at the 2-position. This specific arrangement of substituents imparts distinct chemical and physical properties to the compound. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design and development.

The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its molecular formula is C₁₁H₉F₃O₂, with a molecular weight of approximately 230.18 g/mol. The melting point of 5-Methyl-2-(trifluoromethyl)cinnamic acid is around 135-137°C, which is an important parameter for its handling and storage.

Synthesis Methods

The synthesis of 5-Methyl-2-(trifluoromethyl)cinnamic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the condensation of 3-methyl-4-trifluoromethylbenzaldehyde with malonic acid in the presence of a base such as sodium ethoxide or potassium hydroxide. This reaction typically proceeds via a Knoevenagel condensation mechanism, yielding the desired product in good yields.

An alternative approach involves the Wittig reaction between 3-methyl-4-trifluoromethylbenzaldehyde and a suitable phosphonium salt followed by hydrolysis to form the carboxylic acid. This method offers greater flexibility in terms of substituent variation and can be adapted to synthesize related compounds with different functional groups.

Applications in Medicinal Chemistry

5-Methyl-2-(trifluoromethyl)cinnamic acid has shown promising potential in medicinal chemistry due to its unique structural features. Recent studies have highlighted its activity as an inhibitor of various enzymes and receptors, making it a valuable lead compound for drug discovery.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 5-Methyl-2-(trifluoromethyl)cinnamic acid on cyclooxygenase (COX) enzymes. The results demonstrated that the compound effectively inhibited both COX-1 and COX-2 isoforms, suggesting its potential as an anti-inflammatory agent. Further research is ongoing to optimize its potency and selectivity for these targets.

Beyond COX inhibition, 5-Methyl-2-(trifluoromethyl)cinnamic acid has also been explored for its anti-cancer properties. A study published in Cancer Research reported that the compound exhibited significant cytotoxicity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve induction of apoptosis through mitochondrial dysfunction and activation of caspase pathways.

Pharmaceutical Development

The pharmaceutical industry has shown considerable interest in developing drugs based on 5-Methyl-2-(trifluoromethyl)cinnamic acid. Ongoing clinical trials are evaluating its efficacy and safety for various therapeutic indications. One such trial is investigating its use as an adjunct therapy for chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its direct therapeutic applications, 5-Methyl-2-(trifluoromethyl)cinnamic acid serves as a valuable intermediate in the synthesis of more complex molecules with enhanced biological activity. For example, it can be used to prepare prodrugs that improve solubility and bioavailability while maintaining or enhancing therapeutic efficacy.

Safety Considerations

Safety is a critical aspect of any chemical compound used in pharmaceutical research and development. While no specific safety concerns have been reported for 5-Methyl-2-(trifluoromethyl)cinnamic acid, it is essential to handle it with appropriate precautions due to its reactivity and potential for skin or eye irritation. Standard laboratory safety protocols should be followed when working with this compound.

Toxicological studies have shown that the compound exhibits low acute toxicity when administered orally or intraperitoneally in animal models. However, long-term exposure studies are necessary to fully assess its safety profile for chronic use in humans.

Conclusion

5-Methyl-2-(trifluoromethyl)cinnamic acid (CAS No. 1017779-24-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an attractive candidate for drug design and development, particularly in the areas of anti-inflammatory agents and anti-cancer therapeutics. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.